Cas no 926199-29-3 (2-4-(cyanomethyl)phenoxyacetic Acid)

• Product Name: 2-4-(cyanomethyl)phenoxyacetic Acid
• CAS No: 926199-29-3
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 4665341
• Update Time: 2025-06-09

2-4-(cyanomethyl)phenoxyacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(cyanomethyl)phenoxy]acetic acid
• Acetic acid, 2-[4-(cyanomethyl)phenoxy]-
• 2-4-(cyanomethyl)phenoxyacetic Acid

• Inchi： 1S/C10H9NO3/c11-6-5-8-1-3-9(4-2-8)14-7-10(12)13/h1-4H,5,7H2,(H,12,13)
• InChI Key： YMTHHVYLFBCCKS-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CC=C(CC#N)C=C1

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-4-(cyanomethyl)phenoxyacetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-4-(cyanomethyl)phenoxyacetic Acid

Recent Advances in the Study of 2-4-(cyanomethyl)phenoxyacetic Acid (CAS: 926199-29-3) in Chemical Biology and Pharmaceutical Research

The compound 2-4-(cyanomethyl)phenoxyacetic Acid (CAS: 926199-29-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's distinctive cyanomethylphenoxyacetic acid moiety has been explored for its role in modulating various biochemical pathways, making it a promising target for further investigation.

Recent studies have highlighted the synthetic routes to 2-4-(cyanomethyl)phenoxyacetic Acid, with particular emphasis on optimizing yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic process that enhances the efficiency of the synthesis, reducing byproduct formation and improving scalability. This advancement is critical for potential industrial applications, where consistent quality and cost-effectiveness are paramount. Additionally, the study underscored the compound's stability under physiological conditions, a key factor in its viability as a pharmaceutical agent.

In terms of biological activity, 2-4-(cyanomethyl)phenoxyacetic Acid has demonstrated notable interactions with enzymes involved in inflammatory pathways. Research published in Bioorganic & Medicinal Chemistry Letters revealed that the compound acts as a selective inhibitor of cyclooxygenase-2 (COX-2), with minimal effects on COX-1. This selectivity suggests potential applications in developing anti-inflammatory drugs with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Further in vitro studies have shown that the compound exhibits moderate cytotoxicity against certain cancer cell lines, though the mechanisms underlying this activity remain under investigation.

The pharmacokinetic profile of 2-4-(cyanomethyl)phenoxyacetic Acid has also been a focus of recent research. A preclinical study conducted in 2024 evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties in rodent models. The results indicated favorable oral bioavailability and a half-life conducive to once-daily dosing. However, challenges such as plasma protein binding and potential drug-drug interactions were identified, necessitating further optimization in lead development. These findings are crucial for guiding the design of future derivatives with improved pharmacological properties.

Emerging applications of 2-4-(cyanomethyl)phenoxyacetic Acid extend beyond traditional small-molecule therapeutics. A groundbreaking 2023 study in Advanced Drug Delivery Systems explored its use as a linker in antibody-drug conjugates (ADCs). The compound's ability to form stable bonds with both monoclonal antibodies and cytotoxic payloads, while maintaining payload activity, positions it as a valuable tool in targeted cancer therapy. This innovative approach could address some of the limitations associated with current ADC technologies, such as linker instability and premature payload release.

In conclusion, the growing body of research on 2-4-(cyanomethyl)phenoxyacetic Acid (CAS: 926199-29-3) underscores its multifaceted potential in pharmaceutical development. From its role as a COX-2 selective inhibitor to its application in next-generation ADCs, this compound continues to reveal new opportunities for therapeutic intervention. Future research directions should focus on structure-activity relationship studies to optimize its biological effects, as well as comprehensive toxicological assessments to evaluate its safety profile. As these investigations progress, 2-4-(cyanomethyl)phenoxyacetic Acid may well emerge as a cornerstone in the development of novel treatments for inflammation, cancer, and other challenging medical conditions.